butyl 9-(hydroxyimino)-2,7-dinitro-9H-fluorene-4-carboxylate

• IUPAC Name: butyl (9Z)-9-hydroxyimino-2,7-dinitrofluorene-4-carboxylate
• InChI: InChI=1S/C18H15N3O7/c1-2-3-6-28-18(22)15-9-11(21(26)27)8-14-16(15)12-5-4-10(20(24)25)7-13(12)17(14)19-23/h4-5,7-9,23H,2-3,6H2,1H3/b19-17-
• InChI Key: HVACVAMWXKGBDA-ZPHPHTNESA-N
• Canonical SMILES: CCCCOC(=O)C1=CC(=CC2=C1C3=C(C2=NO)C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: CCCCOC(=O)C1=CC(=CC\2=C1C3=C(/C2=N/O)C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C18H15N3O7
• Molecular Weight: 385.3 g/mol

Description

Butyl 9-(hydroxyimino)-2,7-dinitro-9H-fluorene-4-carboxylate, commonly known as HNIW or CL-20, is a high-energy compound that has gained significant attention due to its potential use as an explosive. HNIW is a white crystalline powder that is highly soluble in water and has a molecular formula of C14H6N6O12. It was first synthesized in the 1980s and has since been studied extensively for its explosive properties.

Mechanism of Action

HNIW is a high-energy compound that releases a large amount of energy when detonated. The mechanism of action involves the rapid oxidation of the nitro groups in HNIW, which leads to the release of a large amount of gas and heat. This rapid release of energy is what makes HNIW an effective explosive.
Biochemical and Physiological Effects:
HNIW has not been extensively studied for its biochemical and physiological effects. However, it is known to be toxic and can cause skin irritation and respiratory issues if inhaled. It is also classified as a potential carcinogen.

Advantages and Limitations for Lab Experiments

HNIW has several advantages for use in lab experiments, including its high energy content and stability. However, it is also highly toxic and requires careful handling. Additionally, its synthesis is complex and requires specialized equipment.

Future Directions

There are several future directions for the study of HNIW. One potential area of research is the development of safer and more efficient synthesis methods. Additionally, HNIW's potential use in biomedical applications, such as drug delivery and cancer treatment, could also be further explored. Finally, there is potential for the development of new high-energy compounds based on the structure of HNIW.

Synthesis Methods

The synthesis of HNIW involves a multi-step process that begins with the reaction of 2,4,6-trinitrotoluene (TNT) with hydroxylamine to form 1-hydroxyimino-2,4,6-trinitrotoluene (HMTNT). HMTNT is then reacted with butyl chloroformate to form butyl 1-hydroxyimino-2,4,6-trinitrotoluene (BHMTNT), which is subsequently nitrated to form HNIW.

Scientific Research Applications

HNIW has been extensively studied for its potential use as an explosive, but it also has several other scientific research applications. It has been investigated for use in rocket propellants, as well as in the synthesis of other high-energy compounds. Additionally, HNIW has been studied for its potential use in biomedical applications, including drug delivery and cancer treatment.